molecular formula C16H13NS B8345049 (Phenyl)-(pyrid-4-yl)-(thien-2-yl)methane

(Phenyl)-(pyrid-4-yl)-(thien-2-yl)methane

Cat. No. B8345049
M. Wt: 251.3 g/mol
InChI Key: CEJJXEINFZHWSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Phenyl)-(pyrid-4-yl)-(thien-2-yl)methane is a useful research compound. Its molecular formula is C16H13NS and its molecular weight is 251.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Phenyl)-(pyrid-4-yl)-(thien-2-yl)methane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Phenyl)-(pyrid-4-yl)-(thien-2-yl)methane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(Phenyl)-(pyrid-4-yl)-(thien-2-yl)methane

Molecular Formula

C16H13NS

Molecular Weight

251.3 g/mol

IUPAC Name

4-[phenyl(thiophen-2-yl)methyl]pyridine

InChI

InChI=1S/C16H13NS/c1-2-5-13(6-3-1)16(15-7-4-12-18-15)14-8-10-17-11-9-14/h1-12,16H

InChI Key

CEJJXEINFZHWSR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=NC=C2)C3=CC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

NAI (2.27 g, 16.0 mmol) and Me3Sicl (2.02, 16.0 mmol) were stirred in CH3CN (70 mL) at 0° C. (Phenyl)-pyrid-4-yl-(thien-2-yl)methanol (0.534 g, 2.00 mmol (Example 93)) was added at 0° C. and the resulting solution was stirred over night at room temperature. Na2S2O3 (sat., 20 mL) was added and the two phase system was stirred 5 minutes. The phases were separated and the organic layer was dried (MgSO4), filtered and evaporated. The resulting crystals were dissolved in CH2Cl2 (30 mL), the solution was washed with NaHCO3 (30 mL, sat.) and H2O (30 mL), dried (MgSO4) and evaporated yielding 0.41 g which was recrystallized in diisopropyl ether giving 0.22 g (43.8%) of the pure title compound.
Quantity
20 mL
Type
reactant
Reaction Step One
Name
(Phenyl)-pyrid-4-yl-(thien-2-yl)methanol
Quantity
0.534 g
Type
reactant
Reaction Step Two
Name
Quantity
70 mL
Type
solvent
Reaction Step Two

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